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Compound of Interest

2-(5-Amino-2H-indazol-2-
Compound Name:
yl)ethanol

Cat. No.: B581282

Technical Guide: 2-(5-Amino-2H-indazol-2-
yl)ethanol

CAS Number: 1105187-46-9

This technical guide provides an in-depth overview of 2-(5-Amino-2H-indazol-2-yl)ethanol, a
heterocyclic compound of interest in medicinal chemistry and drug development. The document
details its chemical properties, safety information, and its role as a key intermediate in the
synthesis of advanced pharmaceutical compounds, particularly kinase inhibitors.

Chemical Properties and Identifiers

2-(5-Amino-2H-indazol-2-yl)ethanol is a stable, solid compound at room temperature. Its core
structure consists of a bicyclic indazole moiety functionalized with an amino group and an
ethanol side chain. The 2H-indazole tautomer is the specified form.[1][2]
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Property Value Source
CAS Number 1105187-46-9 [2][3]
Molecular Formula CoH11N30 [2]
Molecular Weight 177.203 g/mol [2]
Exact Mass 177.09000 u [2]
Appearance Solid (form may vary) N/A
Purity Typically >95% for laboratory )

use
LogP (Predicted) 1.192 [2]

Topological Polar Surface Area

64.07 A2 [2]
(PSA)

The Role of Indazole Scaffolds in Drug Discovery

Indazole and its derivatives are recognized as "privileged scaffolds" in medicinal chemistry due
to their wide range of biological activities.[1][5] These structures are integral to numerous
therapeutic agents, demonstrating properties such as:

Anti-inflammatory[1]

Antitumor[1][6]

Antifungal[6]

Anti-HIV[1]

Kinase inhibition[7][8]

The versatility of the indazole nucleus allows for the synthesis of diverse compound libraries,
making it a valuable starting point for the development of targeted therapies.[5][9] Compounds
like Axitinib, a kinase inhibitor used in cancer therapy, feature the indazole core, highlighting its
clinical significance.[5]
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Synthesis and Experimental Workflow

While specific, peer-reviewed synthesis protocols for 2-(5-Amino-2H-indazol-2-yl)ethanol are
not widely published in academic literature, its preparation follows general principles for the
synthesis of N2-substituted indazoles. These routes often involve the cyclization of
appropriately substituted phenylhydrazines or the direct alkylation of a pre-formed indazole
ring.

The synthesis of N-substituted indazoles can be complex, often yielding a mixture of N1 and
N2 regioisomers.[10] Achieving selectivity for the N2 position, as in the target compound, is a
key challenge that requires carefully designed synthetic strategies.[1][10]

Below is a generalized workflow representing a plausible synthetic approach for indazole
derivatives, which could be adapted for the synthesis of 2-(5-Amino-2H-indazol-2-yl)ethanol.
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Step 1: Precursor Preparation

Substituted o-Nitrotoluene
or other suitable precursor

Reducing Agent
(e.9., P(OEY3)

Step 2: Indazolg Ring Formation

Cyclization Reaction
(e.g., Cadogan or Davis-Beirut reaction)

l

5-Nitro-1H-indazole

P-bromoethanol or ethylene oxide
Base (e.g., K2CO3)

Step 3: NVAIkyIation

Alkylation Reaction

l

Mixture of N1 and N2 Alkylated Isomers

Step 4: Separatg)n and Reduction

Chromatographic Separation

Isolate N2 isomer

2-(5-Nitro-2H-indazol-2-yl)ethanol

Reducing Agent
e.g., H2/Pd-C, SnCI2)

Reduction of Nitro Group

;

2-(5-Amino-2H-indazol-2-yl)ethanol

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 2-(5-Amino-2H-indazol-2-yl)ethanol.
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Application as a Pharmaceutical Intermediate

The primary application of 2-(5-Amino-2H-indazol-2-yl)ethanol is as a building block or
intermediate in the synthesis of more complex, biologically active molecules.[2] Its bifunctional
nature, possessing both a nucleophilic amino group and a hydroxyl group, allows for a variety
of subsequent chemical transformations.

This compound is particularly relevant in the development of protein kinase inhibitors. The
indazole scaffold often serves as the core hinge-binding motif, while the amino and ethanol
groups provide attachment points for other pharmacophoric elements that can enhance
potency, selectivity, and pharmacokinetic properties.

The logical flow for utilizing this intermediate in a drug discovery program is outlined below.
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'
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l
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'
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'
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Caption: Workflow for the use of the intermediate in drug discovery.
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Safety and Handling

2-(5-Amino-2H-indazol-2-yl)ethanol is classified as a hazardous substance. Appropriate
personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and
a lab coat, should be worn at all times. Work should be conducted in a well-ventilated area or a
chemical fume hood.

Hazard Statements:

e May be harmful if swallowed.

e Causes skin irritation.

o Causes serious eye irritation.

e May be harmful if inhaled.

e May cause respiratory irritation.

Precautionary Measures:

Avoid contact with skin and eyes.

Do not breathe dust, fumes, or vapors.

Wash hands thoroughly after handling.

Store in a cool, dry, and well-ventilated place.

In case of exposure, seek immediate medical attention. For detailed information, consult the
material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6278422/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6278422/
https://www.lookchem.com/product_2--5-amino-2h-indazol-2-yl-ethanol/12896308.html
https://www.lookchem.com/product_2--5-amino-2h-indazol-2-yl-ethanol/12896308.html
https://www.pharmaffiliates.com/en/1105187-46-9-2-5-amino-2h-indazol-2-yl-ethanol-pa2706822.html
https://www.calpaclab.com/2-5-amino-2h-indazol-2-yl-ethanol-95-purity-c9h11n3o-100-mg/aab-aa008twd-100mg
https://pmc.ncbi.nlm.nih.gov/articles/PMC12421766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12421766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7996157/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7996157/
https://patents.google.com/patent/US8299057B2/en
https://patents.google.com/patent/US8299057B2/en
https://patents.google.com/patent/CN1980909B/en
https://patents.google.com/patent/CN1980909B/en
https://www.researchgate.net/figure/Synthesis-of-1H-indazole-derivatives_fig5_362743313
https://patentimages.storage.googleapis.com/a0/f2/1e/e7ee6f3e093433/EP3448846B1.pdf
https://www.benchchem.com/product/b581282#2-5-amino-2h-indazol-2-yl-ethanol-cas-number-and-properties
https://www.benchchem.com/product/b581282#2-5-amino-2h-indazol-2-yl-ethanol-cas-number-and-properties
https://www.benchchem.com/product/b581282#2-5-amino-2h-indazol-2-yl-ethanol-cas-number-and-properties
https://www.benchchem.com/product/b581282#2-5-amino-2h-indazol-2-yl-ethanol-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b581282?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

